Cas no 612506-07-7 (Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-)
612506-07-7 structure
Product Name:Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-
CAS No:612506-07-7
MF:C14H11N3O2
MW:253.256042718887
CID:1626339
Update Time:2024-08-30
Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-
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- Inchi: 1S/C14H11N3O2/c1-10-6-7-12(11(8-10)9-15)16-13-4-2-3-5-14(13)17(18)19/h2-8,16H,1H3
- InChI Key: DJINJDOPELDHGR-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(C)=CC=C1NC1=CC=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 253.08523
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 428.5±40.0 °C(Predicted)
- PSA: 78.96
- pka: -5.34±0.50(Predicted)
Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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